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Compound of Interest

Compound Name: 2-Methoxyethyl Chloroacetate
CAS No.: 13361-36-9
Cat. No.: B081098
Get Quote
. J

Operational Safety Protocol: Handling 2-
Methoxyethyl Chloroacetate

CAS: 13361-36-9 | Synonyms: Chloroacetic Acid 2-Methoxyethyl Ester[1]

Hazard Profile: The "Dual-Threat" Mechanism

Handling 2-Methoxyethyl Chloroacetate requires a safety posture that goes beyond standard
organic solvent protocols. This compound presents a synergistic physiological threat due to its
metabolic hydrolysis products.[2][3] You are not just handling an ester; you are handling a
delivery system for two distinct toxins:

» The Alkylating Payload (Chloroacetate): Upon contact or inhalation, esterases hydrolyze the
compound, releasing Chloroacetic Acid.[2] This is a potent metabolic poison that inhibits the
tricarboxylic acid (TCA) cycle by blocking aconitase.[2] It is corrosive and can be fatal via
dermal absorption even in small quantities.[2]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b081098#bc-rfq
https://www.tcichemicals.com/AU/en/p/C1346
https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-2-methoxyethyl-chloroacetate
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://www.env.go.jp/content/000130382.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e The Permeation Vector (2-Methoxyethanol): The glycol ether tail confers high lipophilicity,
allowing the molecule to rapidly penetrate standard laboratory gloves (nitrile/latex) and skin.
[2] Once metabolized, it releases 2-Methoxyacetic acid, a known teratogen and bone marrow
toxicant.[2]

Critical Warning: Do not rely on standard disposable nitrile gloves for protection against this
compound.[2][4] The glycol ether moiety facilitates rapid breakthrough, potentially delivering the
fatal chloroacetate group directly to the bloodstream.[2]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for any manipulation of neat material or
concentrated solutions (>1%).
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PPE Category

Standard Requirement

Technical Rationale

Hand Protection (Primary)

Laminate Film (e.g., Silver
Shield / 4H)

Critical: Standard nitrile
degrades rapidly
(breakthrough <15 mins)
against methoxy-substituted
glycol ethers. Laminate film

offers >480 min protection.[2]

Hand Protection (Outer)

Disposable Nitrile (5 mil

minimum)

Worn over the laminate glove
to provide dexterity and
mechanical protection for the

fragile inner liner.[2]

Respiratory

NIOSH-Approved OV/AG
(Organic Vapor / Acid Gas)

Protects against the ester
vapors and potential hydrolysis
byproducts (HCI/Chloroacetic

acid fumes).[2]

Chemical Splash Goggles +

Safety glasses are insufficient.

[2] The compound is corrosive;

Eye/Face ) ) )
Face Shield a splash can cause irreversible
corneal opacity.[2]
Cotton lab coats absorb and
_ _ hold the chemical against the
Chemically Resistant Apron ) ) )
Body skin.[2] An impervious apron

(Tychem or similar)

prevents "wicking" exposure.

[2]

PPE Decision Logic

The following diagram illustrates the decision-making process for selecting the correct

protective barriers based on the operation scale.
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Figure 1: Decision logic for PPE selection. Note that the presence of the methoxyethyl group

often necessitates upgrading to laminate gloves even for small volumes if contact time is

prolonged.[2]
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Operational Protocol: Handling & Transfer
A. Engineering Controls[2][5]

» Ventilation: All operations must occur within a certified chemical fume hood.[2]

e Secondary Containment: Perform all transfers over a spill tray (polypropylene or
polyethylene) capable of holding 110% of the container volume.[2]

» Decontamination Station: Keep a beaker of saturated Sodium Bicarbonate (

) solution inside the hood to neutralize minor drips immediately.[2]

B. Transfer Methodology (Step-by-Step)

o Preparation: Don Silver Shield gloves, then pull standard nitrile gloves over them.[2] Verify
the fit is tight at the fingertips to maintain dexterity.[2]

e Opening: Loosen the cap slowly to vent any pressure buildup from hydrolysis (HCI
generation).[2]

o Pipetting:

o Use positive displacement pipettes if available to prevent dripping due to low surface
tension.[2]

o Never pour directly from the stock bottle.[2] Aliquot a small amount into a secondary vial
using a glass pipette, then transfer from that vial.

e Closing: Wipe the threads of the bottle with a dry Kimwipe (dispose of as hazardous waste)
before recapping to prevent crystal formation or "crusting” that could compromise the seal.[2]

Emergency Response & Decontamination
Exposure Scenarios[2][6][7][8][9]

¢ Skin Contact:

o IMMEDIATE: Remove contaminated clothing/gloves while under the safety shower.[2]
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o FLUSH: Rinse skin with tepid water for a minimum of 15 minutes.[2]

o TREAT: If available, apply calcium gluconate gel (typically used for HF, but helpful for
chloroacetate burns) or specific antidotes if recommended by your institution's medical
director.[2]

o SEEK: Medical attention is mandatory.[2] Delayed metabolic acidosis is a risk.[2][5]

o Eye Contact: Flush for 15 minutes holding eyelids open.[2] Consult an ophthalmologist
immediately.

Spill Management (Small Scale < 50 mL)

o Evacuate the immediate area and post "Do Not Enter" signs.[2][5]
o Don PPE: Full laminate gloves, apron, and respirator (OV/AG).[2]

o Absorb: Use vermiculite or a dedicated organic spill pillow.[2] Do not use paper towels
(flammability/evaporation risk).[2]

e Neutralize: Treat the absorbent with a dilute solution of Sodium Carbonate (Soda Ash) to
neutralize the chloroacetate moiety.[2]

» Disposal: Collect in a heavy-duty hazardous waste bag. Label as "Toxic/Corrosive -
Halogenated Organic."[2]

Disposal & Waste Stream Management

Proper disposal is critical to prevent environmental contamination and downstream hazards.[2]

Waste Segregation Logic

The waste stream must be segregated based on the presence of halogens and the hydrolysis
potential.[2]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0235&p_version=2&p_lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0235&p_version=2&p_lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Halogenated Organic Waste
(Do NOT mix with oxidizers)

Organic Phase

High-Temp Incinerat
(Professional Dispo:

Reaction Waste
(2-Methoxyethyl Chloroacetate)

Segregation Point tion
Aqueous Phase sal)

Aqueous Waste
(If hydrolysis occurred)

Click to download full resolution via product page

Figure 2: Waste segregation workflow. Note that mixing this compound with strong oxidizers in
the waste stream can lead to the formation of toxic gases (Phosgene/HCI).[2]

Disposal Specifications

o Container: High-density polyethylene (HDPE) or glass.[2] Avoid metal containers due to
potential corrosion from hydrolysis-derived acidity.[2]

o Labeling: Must explicitly state "Halogenated Solvent" and "Toxic Dermal Hazard."[2]

o Prohibition: Never dispose of down the drain. The methoxyethanol component is a persistent
water contaminant.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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